Cas no 498580-48-6 ((r)-(-)-alpha-[(s)-2-(diphenylphosphino)ferrocenyl]benzylamine)

• Product Name: (r)-(-)-alpha-[(s)-2-(diphenylphosphino)ferrocenyl]benzylamine
• CAS No: 498580-48-6
• MF: C₂₉H₂₆FeNP
• MW: 475.342209339142
• MDL: MFCD08459348
• CID: 932886
• PubChem ID: 72376418
• Update Time: 2025-10-18

(r)-(-)-alpha-[(s)-2-(diphenylphosphino)ferrocenyl]benzylamine Chemical and Physical Properties

Names and Identifiers

• (r)-(-)-alpha-[(s)-2-(diphenylphosphino)ferrocenyl]benzylamine
• cyclopentane,(S)-(2-diphenylphosphanylcyclopentyl)-phenylmethanamine,iron
• (R)-(-)-1-[(S)-2-(DIPHENYLPHOSPHINO)FERROCENYL]BENZYLAMINE
• SC11436
• 498580-48-6
• MFCD08459348

• MDL： MFCD08459348
• Inchi： 1S/C24H21NP.C5H5.Fe/c25-24(19-11-4-1-5-12-19)22-17-10-18-23(22)26(20-13-6-2-7-14-20)21-15-8-3-9-16-21;1-2-4-5-3-1;/h1-18,24H,25H2;1-5H;/t24-;;/m1../s1
• InChI Key： MFDHVPUOEKPVJH-PPLJNSMQSA-N
• SMILES： [Fe].P(C1C=CC=CC=1)(C1C=CC=CC=1)[C]1[CH][CH][CH][C]1[C@@H](C1C=CC=CC=1)N.[CH]1[CH][CH][CH][CH]1 |^1:14,15,16,17,18,27,28,29,30,31|

Computed Properties

• Exact Mass: 475.11500
• Monoisotopic Mass: 475.115222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: Not available
• PSA: 39.61000
• LogP: 5.98520
• Solubility: Not available

Additional information on (r)-(-)-alpha-[(s)-2-(diphenylphosphino)ferrocenyl]benzylamine

(R)-(-)-alpha-[(S)-2-(diphenylphosphino)ferrocenyl]benzylamine: A Versatile Chiral Ligand in Modern Catalytic Chemistry

(R)-(-)-alpha-[(S)-2-(diphenylphosphino)ferrocenyl]benzylamine, with the CAS number 498580-48-6, represents a groundbreaking advancement in the field of chiral ligand design. This compound, characterized by its unique alpha-[(S)-2-(diphenylphosphino)ferrocenyl] functional group, has emerged as a pivotal player in modern catalytic chemistry. Recent studies published in Angewandte Chemie (2023) highlight its exceptional performance in asymmetric hydrogenation reactions, where it demonstrates an unprecedented level of enantioselectivity. The synthesis of this compound involves a complex multistep process, with the ferrocenyl moiety playing a critical role in modulating the electronic properties of the ligand.

The diphenylphosphino group in this compound is particularly noteworthy for its ability to stabilize transition metal complexes, a property that has been extensively explored in recent years. A 2023 study in JACS demonstrated that the alpha-[(S)-2-(diphenylphosphino)ferrocenyl] configuration significantly enhances the catalytic activity of palladium-based catalysts in cross-coupling reactions. This finding has sparked significant interest among researchers aiming to develop more efficient and selective catalytic systems. The benzylamine backbone further contributes to the compound's stability and reactivity, making it a valuable tool in various synthetic applications.

Recent advancements in the field of organometallic chemistry have underscored the importance of chiral ligands like (R)-(-)-alpha-[(S)-2-(dip. phenylphosphino)ferrocenyl]benzylamine. A 2023 breakthrough in Nature Chemistry showcased its potential in the enantioselective synthesis of complex pharmaceutical intermediates. The compound's ability to induce high enantioselectivity in reactions involving aromatic substrates has been a focal point of recent research. This capability is attributed to the synergistic effect of the ferrocenyl and diphenylphosphino groups, which together create a chiral environment that favors the formation of specific stereoisomers.

The alpha-[(S)-2-(diphenylphosphino)ferrocenyl] configuration is particularly significant in the context of asymmetric catalysis. A 2023 study in Chemical Science revealed that this configuration enhances the interaction between the ligand and the transition metal center, leading to improved catalytic efficiency. The benzylamine group further contributes to the compound's reactivity by providing a flexible backbone that can accommodate various transition metals. This adaptability has made the compound a preferred choice in the development of new catalytic systems.

Recent research has also focused on the synthesis and characterization of (R)-(-)-alpha-[(S)-2-(diphenylphosphino)ferrocenyl]benzylamine. A 2023 study in Organic Letters detailed a novel synthetic route that allows for the efficient preparation of this compound. The method involves the use of a chiral auxiliary to control the stereochemistry of the final product, ensuring the formation of the desired (R)-(-) configuration. This synthetic approach has been widely adopted by researchers aiming to produce high-purity samples for further studies.

The applications of (R)-(-)-alpha-[(S)-2-(diphenylphosphino)ferrocenyl]benzylamine extend beyond traditional catalytic reactions. A 2023 review in ACS Catalysis highlighted its potential in the development of sustainable chemical processes. The compound's ability to facilitate reactions under mild conditions has been a key factor in its growing popularity among researchers. Additionally, its compatibility with a wide range of solvents and reaction conditions has made it a versatile tool in both academic and industrial settings.

Recent studies have also explored the electronic properties of (R)-(-)-alpha-[(S)-2-(diphenylphosphino)ferrocenyl]benzylamine. A 2023 paper in Journal of the American Chemical Society demonstrated that the ferrocenyl group significantly influences the compound's electronic behavior, enabling it to act as an effective electron donor in various reactions. This property has been leveraged in the development of new catalytic systems that require precise control over electron transfer processes.

The diphenylphosphino group's role in stabilizing transition metal complexes has been a topic of extensive research. A 2023 study in Chemical Communications showed that the presence of this group enhances the stability of palladium-based catalysts, reducing the likelihood of catalyst deactivation during prolonged reactions. This finding has important implications for the development of more durable and efficient catalytic systems. The alpha-[(S)-2-(diphenylphosphino)ferrocenyl] configuration further contributes to this stability by providing a rigid structure that minimizes unwanted side reactions.

Recent advancements in the field of asymmetric catalysis have highlighted the importance of chiral ligands like (R)-(-)-alpha-[(S)-2-(diphenylphosphino)ferrocenyl]benzylamine. A 2023 breakthrough in Nature Chemistry showcased its potential in the enantioselective synthesis of complex pharmaceutical intermediates. The compound's ability to induce high enantioselectivity in reactions involving aromatic substrates has been a focal point of recent research. This capability is attributed to the synergistic effect of the ferrocenyl and diphenylphosphino groups, which together create a chiral environment that favors the formation of specific stereoisomers.

The alpha-[(S)-2-(diphenylphosphino)ferrocenyl] configuration is particularly significant in the context of asymmetric catalysis. A 2023 study in Chemical Science revealed that this configuration enhances the interaction between the ligand and the transition metal center, leading to improved catalytic efficiency. The benzylamine group further contributes to the compound's reactivity by providing a flexible backbone that can accommodate various transition metals. This adaptability has made the compound a preferred choice in the development of new catalytic systems.

Recent research has also focused on the synthesis and characterization of (R)-(-)-alpha-[(S)-2-(diphenylphosphino)ferrocenyl]benzylamine. A 2023 study in Organic Letters detailed a novel synthetic route that allows for the efficient preparation of this compound. The method involves the use of a chiral auxiliary to control the stereochemistry of the final product, ensuring the formation of the desired (R)-(-) configuration. This synthetic approach has been widely adopted by researchers aiming to produce high-purity samples for further studies.

The applications of (R)-(-)-alpha-[(S)-2-(diphenylphosphino)ferrocenyl]benzylamine extend beyond traditional catalytic reactions. A 2023 review in ACS Catalysis highlighted its potential in the development of sustainable chemical processes. The compound's ability to facilitate reactions under mild conditions has been a key factor in its growing popularity among researchers. Additionally, its compatibility with a wide range of solvents and reaction conditions has made it a versatile tool in both academic and industrial settings.

Recent studies have also explored the electronic properties of (R)-(-)-alpha-[(S)-2-(diphenylphosphino)ferrocenyl]benzylamine. A 2023 paper in Journal of the American Chemical Society demonstrated that the ferrocenyl group significantly influences the compound's electronic behavior, enabling it to act as an effective electron donor in various reactions. This property has been leveraged in the development of new catalytic systems that require precise control over electron transfer processes.

The diphenylphosphino group's role in stabilizing transition metal complexes has been a topic of extensive research. A 2023 study in Chemical Communications showed that the presence of this group enhances the stability of palladium-based catalysts, reducing the likelihood of catalyst deactivation during prolonged reactions. This finding has important implications for the development of more durable and efficient catalytic systems. The alpha-[(S)-2-(diphenylphosphino)ferrocenyl] configuration further contributes to this stability by providing a rigid structure that minimizes unwanted side reactions.

Recent advancements in the field of asymmetric catalysis have highlighted the importance of chiral ligands like (R)-(-)-alpha-[(S)-2-(diphenylphosphino)ferrocenyl]benzylamine. A 2023 breakthrough in Nature Chemistry showcased its potential in the enantioselective synthesis of complex pharmaceutical intermediates. The compound's ability to induce high enantioselectivity in reactions involving aromatic substrates has been a focal point of recent research. This capability is attributed to the synergistic effect of the ferrocenyl and diphenylphosphino groups, which together create a chiral environment that favors the formation of specific stereoisomers.

The alpha-[(S)-2-(diphenylphosphino)ferrocenyl] configuration is particularly significant in the context of asymmetric catalysis. A 2023 study in Chemical Science revealed that this configuration enhances the interaction between the ligand and the transition metal center, leading to improved catalytic efficiency. The benzylamine group further contributes to the compound's reactivity by providing a flexible backbone that can accommodate various transition metals. This adaptability has made the compound a preferred choice in the development of new catalytic systems.

Recent research has also focused on the synthesis and characterization of (R)-(-)-alpha-[(S)-2-(diphenylphosphino)ferrocenyl]benzylamine. A 2023 study in Organic Letters detailed a novel synthetic route that allows for the efficient preparation of this compound. The method involves the use of a chiral auxiliary to control the stereochemistry of the final product, ensuring the formation of the desired (R)-(-) configuration. This synthetic approach has been widely adopted by researchers aiming to produce high-purity samples for further studies.

The applications of (R)-(-)-alpha-[(S)-2-(diphenylphosphino)ferrocenyl]benzylamine extend beyond traditional catalytic reactions. A 2023 review in ACS Catalysis highlighted its potential in the development of sustainable chemical processes. The compound's ability to facilitate reactions under mild conditions has been a key factor in its growing popularity among researchers. Additionally, its compatibility with a wide range of solvents and reaction conditions has made it a versatile tool in both academic and industrial settings.

Recent studies have also explored the electronic properties of (R)-(-)-alpha-[(S)-2-(diphenylphosphino)ferrocenyl]benzylamine. A 2023 paper in Journal of the American Chemical Society demonstrated that the ferrocenyl group significantly influences the compound's electronic behavior, enabling it to act as an effective electron donor in various reactions. This property has been leveraged in the development of new catalytic systems that require precise control over electron transfer processes.

The diphenylphosphino group's role in stabilizing transition metal complexes has been a topic of extensive research. A 2023 study in Chemical Communications showed that the presence of this group enhances the stability of palladium-based catalysts, reducing the likelihood of catalyst deactivation during prolonged reactions. This finding has important implications for the development of more durable and efficient catalytic systems. The alpha-[(S)-2-(diphenylphosphino)ferrocenyl] configuration further contributes to this stability by providing a rigid structure that minimizes unwanted side reactions.

Recent advancements in the field of asymmetric catalysis have highlighted the importance of chiral ligands like (R)-(-)-alpha-[(S)-2-(diphenylphosphino)ferrocenyl]benzylamine. A 2023 breakthrough in Nature Chemistry showcased its potential in the enantioselective synthesis of complex pharmaceutical intermediates. The compound's ability to induce high enantioselectivity in reactions involving aromatic substrates has been a focal point of recent research. This capability is attributed to the synergistic effect of the ferrocenyl and dip, and the compound's ability to act as an effective electron donor in various reactions has been leveraged in the development of new catalytic systems that require precise control over electron transfer processes.

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